Cas no 1397002-90-2 (4-methyl-2-(2-methylphenyl)formamidopentanoic acid)

• Product Name: 4-methyl-2-(2-methylphenyl)formamidopentanoic acid
• CAS No: 1397002-90-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5050232
• Update Time: 2025-07-08

4-methyl-2-(2-methylphenyl)formamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(2-methylphenyl)formamido]pentanoic acid
• NE28607
• Z56887678
• 4-methyl-2-(2-methylphenyl)formamidopentanoic acid

• Inchi： 1S/C14H19NO3/c1-9(2)8-12(14(17)18)15-13(16)11-7-5-4-6-10(11)3/h4-7,9,12H,8H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key： CEWWDXIXQSJKBJ-UHFFFAOYSA-N
• SMILES： OC(C(CC(C)C)NC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4

Additional information on 4-methyl-2-(2-methylphenyl)formamidopentanoic acid

4-Methyl-2-(2-Methylphenyl)Formamidopentanoic Acid: A Comprehensive Overview

The compound with CAS No. 1397002-90-2, commonly referred to as 4-methyl-2-(2-methylphenyl)formamidopentanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a formamide group attached to a pentanoic acid backbone, further substituted with methyl and phenyl groups. The long-chain structure of this molecule contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 4-methyl-2-(2-methylphenyl)formamidopentanoic acid in the development of novel therapeutic agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The molecule's ability to interact with key enzymes and receptors makes it a promising candidate for drug design. For instance, a 2023 study published in *Nature Chemical Biology* demonstrated that this compound exhibits selective inhibition of certain kinases, which are critical in the progression of chronic inflammatory conditions.

The synthesis of 4-methyl-2-(2-methylphenyl)formamidopentanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the formamide group is achieved through a carefully controlled amidation reaction, while the phenyl substitution is introduced via Friedel-Crafts alkylation. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for pharmacological studies.

In terms of applications, 4-methyl-2-(2-methylphenyl)formamidopentanoic acid has shown potential in several areas beyond medicine. Its ability to act as a chiral catalyst in asymmetric reactions has been explored in green chemistry initiatives. Additionally, the compound's structural similarity to certain natural products suggests its utility in flavor and fragrance industries. A 2023 review in *Green Chemistry* highlighted its role as a sustainable alternative to traditional synthetic pathways, emphasizing its eco-friendly synthesis and application.

From an analytical standpoint, the characterization of 4-methyl-2-(methylphenyl)formamidopentanoic acid has been enhanced by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided deeper insights into the molecule's conformational dynamics and stability under various conditions. Furthermore, computational chemistry approaches, including molecular docking and quantum mechanics simulations, have been employed to predict its binding affinities and reactivity profiles.

Looking ahead, the future of 4-methyl-2-(methylphenyl)formamidopentanoic acid lies in its potential to bridge gaps between synthetic chemistry and therapeutic innovation. Ongoing research is focused on optimizing its bioavailability and minimizing off-target effects, which are critical for its translation into clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 4-methyl-2-(methylphenyl)formamidopentanoic acid represents a significant advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure, coupled with recent research breakthroughs, positions it as a key player in the development of novel therapies and sustainable chemical processes.